2-(Cyclobutylamino)benzonitrile
Overview
Description
2-(Cyclobutylamino)benzonitrile is a chemical compound with the CAS number 204079-15-2 . It has a molecular weight of 172.23 and a molecular formula of C11H12N2 .
Chemical Reactions Analysis
A study on the [3 + 2] cycloaddition reactions of benzonitrile oxide (BNO) and diphenyldiazomethane (DPDM) to cyclopentene (CP) and norbornene (NBN) was found . Although this does not directly involve this compound, it provides some insight into the types of reactions that benzonitrile derivatives can undergo.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Intramolecular Oxypalladation in Synthesis
In the study of intramolecular oxypalladation, sodium salts of 2-allylphenols reacted with dichlorobis(benzonitrile)palladium(II) to produce 2-substituted benzofurans. This process, involving a palladium hydride species, highlights the utility of benzonitrile derivatives in facilitating complex organic reactions (Hosokawa, Ohkata, & Moritani, 1975).
Palladium-Catalyzed Cyanation
Benzonitriles, including derivatives like 2-(Cyclobutylamino)benzonitrile, are produced via palladium-catalyzed cyanation of aryl halides. This process, employing potassium hexacyanoferrate(II) as a cyanating agent, is crucial for synthesizing various pharmaceuticals and agrochemicals (Schareina, Zapf, & Beller, 2004).
N-Heterocyclic Carbene-Catalyzed Benzonitrile Assembly
The benzonitrile unit, a common component in many pharmaceuticals, is assembled using N-heterocyclic carbene-catalyzed [4 + 2]-benzannulation protocols. This process is indicative of the benzonitrile derivatives' role in complex organic syntheses (Jia & Wang, 2016).
Rhodium-Catalyzed Aromatic C-H Bond Cyanation
Research on 2-(Alkylamino)benzonitriles includes their synthesis via rhodium-catalyzed cyanation and denitrosation of N-nitrosoarylamines. This reflects the compound's importance in developing new methods for C-H bond activation and cyanation (Dong et al., 2015).
Insights into Ruthenium-Catalyzed Hydrogenation
Ruthenium-catalyzed hydrogenation of benzonitrile to benzylamine offers insights into catalysis mechanisms. This research contributes to understanding how benzonitrile derivatives interact in catalytic systems, potentially leading to more efficient industrial processes (Reguillo et al., 2010).
Safety and Hazards
Future Directions
While specific future directions for 2-(Cyclobutylamino)benzonitrile are not mentioned in the search results, it is noted that benzonitrile is a versatile chemical that plays key roles in the synthesis of various compounds . Therefore, this compound could potentially have similar applications in the future.
properties
IUPAC Name |
2-(cyclobutylamino)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c12-8-9-4-1-2-7-11(9)13-10-5-3-6-10/h1-2,4,7,10,13H,3,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXDOXDIPGYSKIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NC2=CC=CC=C2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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